BENGHE Methodological & Application

Check Availability & Pricing

Field Trial Protocols for Pyridachlometyl on
Sugar Beets: Application Notes

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pyridachlometyl

Cat. No.: B12783805

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyridachlometyl is a novel fungicide demonstrating high efficacy against key fungal
pathogens in sugar beets (Beta vulgaris), most notably Cercospora leaf spot caused by
Cercospora beticola.[1][2] Its unique mode of action involves the promotion of tubulin
polymerization, which disrupts fungal cell division and growth.[3][4] This mechanism positions
Pyridachlometyl as a valuable tool in fungicide resistance management strategies, as it
shows no cross-resistance with existing fungicide classes such as demethylation inhibitors
(DMIs), quinone outside inhibitors (Qols), and succinate dehydrogenase inhibitors (SDHIs).[1]
[2] These application notes provide detailed protocols for conducting field trials to evaluate the
efficacy and crop safety of Pyridachlometyl on sugar beets.

Quantitative Data Summary

The following tables summarize the efficacy of Pyridachlometyl in controlling Cercospora leaf
spot on sugar beets from greenhouse and field trials.

Table 1: Efficacy of Pyridachlometyl Against Cercospora beticola in Greenhouse Pot Tests
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) Long-Term
o Protective . .
Application Curative Effect  Activity (17
Treatment Effect (%
Rate (ppm) (% Control) days) (%
Control)
Control)
Pyridachlometyl 200 97 98 86
Pyridachlometyl 133 98 88 79
Comparable to Higher than Comparable to
Mancozeb - ) ]
Pyridachlometyl Mancozeb Pyridachlometyl
Untreated
Control

Data synthesized from reported greenhouse trials.[1][2]

Table 2: Field Trial Performance of Pyridachlometyl Against Cercospora beticola

Treatment Application Rate Efficacy Comparison
. . i , Comparable to or
Pyridachlometyl High Concentration Stable and High )
surpassing Mancozeb
Mancozeb Standard Rate Standard

Based on field trials conducted in Hokkaido, Japan.[5]

Experimental Protocols

This section outlines a detailed methodology for conducting a field trial to evaluate

Pyridachlometyl for the control of Cercospora leaf spot in sugar beets. This protocol is

synthesized from best practices for fungicide trials on sugar beets.

Experimental Design and Setup

o Trial Location: Select a site with uniform soil type and good drainage, and a history of

Cercospora leaf spot infestation is preferable.[6]
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» Experimental Design: A randomized complete block design (RCBD) with a minimum of four
replications is recommended to minimize the effects of field variability.[1][4]

» Plot Size: Each plot should consist of at least four rows, each 30-40 feet long, with a row
spacing of 22 inches.[1][4][6] The center two rows will be used for data collection to minimize
edge effects.

o Buffer Zones: Establish buffer zones between plots and replicates to prevent spray drift.

Crop Management

» Variety Selection: Use a commercial sugar beet variety susceptible to Cercospora leaf spot
to ensure adequate disease pressure for evaluating fungicide efficacy.[4]

e Planting: Plant seeds at a uniform depth and spacing to achieve a target plant population of
175-200 plants per 100 feet of row.[7]

o Fertilization and Weed Control: Follow local recommendations for fertilization and weed
management to ensure uniform crop growth.[8]

Inoculation (if necessary)

e Inoculum Preparation: If natural infection is low, plots can be artificially inoculated. Prepare
an inoculum by grinding dried, infected sugar beet leaves.[4]

 Inoculation Procedure: Apply the inoculum uniformly over the plots, typically in the evening to
take advantage of dew, to facilitate spore germination and infection.[4] Inoculation should
ideally be done before the first fungicide application.

Fungicide Application

o Treatments: Include multiple rates of Pyridachlometyl (e.g., 133 ppm and 200 ppm), a
standard fungicide (e.g., Mancozeb), and an untreated control.

» Application Timing: The first application should be preventative, initiated before the onset of
disease or at the very first sign of symptoms. Subsequent applications are typically made at
7 to 14-day intervals, depending on disease pressure and weather conditions.[5]
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» Application Equipment: Use a calibrated sprayer with nozzles that provide uniform coverage
of the foliage. A CO2-pressurized backpack sprayer is suitable for small plot trials.[9]

e Spray Volume: A spray volume of 15-20 gallons per acre is recommended to ensure
thorough coverage.

Data Collection and Assessment

o Disease Severity: Assess Cercospora leaf spot severity on the center two rows of each plot
at regular intervals (e.g., weekly) starting before the first application and continuing until
harvest. Use a standardized rating scale, such as a 1-10 scale where 1 indicates no disease
and 10 represents severe infection.[1]

e Phytotoxicity: Visually assess plots for any signs of crop injury (e.g., stunting, chlorosis,
necrosis) after each fungicide application.

 Yield and Quality: At the end of the season, harvest the center two rows of each plot.
Measure the root yield (tons per acre) and collect a subsample for quality analysis (e.g.,
sugar content, purity).[6][9]

Statistical Analysis

Analyze the collected data (disease severity, yield, and quality parameters) using appropriate
statistical methods, such as Analysis of Variance (ANOVA), to determine significant differences
between treatments.

Visualizations
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Caption: Proposed mode of action of Pyridachlometyl in fungi.
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Experimental Workflow for Pyridachlometyl Field Trial
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Caption: General workflow for a Pyridachlometyl field trial on sugar beets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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on-sugar-beets]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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